Cas no 111138-50-2 ((2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid
• CAS No: 111138-50-2
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD15209728
• CID: 4435105
• PubChem ID: 13814308
• Update Time: 2025-05-25

(2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, monomethyl ester, (2S-trans)-
• 2,5-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, monomethyl ester, (2S-trans)- (9CI)
• (2s,5s)-1-Benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid
• CS-0287471
• 111138-50-2
• trans-1-Benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,5S)-REL-1-BENZYL-5-(METHOXYCARBONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• 111138-45-5
• G83332
• EN300-89326
• (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD15209728
• Inchi： 1S/C14H17NO4/c1-19-14(18)12-8-7-11(13(16)17)15(12)9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,16,17)/t11-,12-/m0/s1
• InChI Key： PPRLCASKVDQSEK-RYUDHWBXSA-N
• SMILES： N1(CC2=CC=CC=C2)[C@H](C(O)=O)CC[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid

(2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid and Its Significance in Modern Chemical Biology

CAS no. 111138-50-2 refers to a specialized organic compound, (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound, characterized by its chiral pyrrolidine core and functionalized side chains, represents a promising scaffold for developing novel bioactive molecules.

The stereochemistry of (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid is particularly noteworthy, as the precise arrangement of substituents at the 2S and 5S positions influences its biological activity. The benzyl group at the 1-position and the methoxycarbonyl group at the 5-position contribute to the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of peptidomimetics, which mimic the structure and function of natural peptides while offering improved pharmacokinetic properties.

In the realm of drug discovery, this compound has been explored for its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid could serve as a lead compound for designing small-molecule inhibitors with high selectivity and efficacy. Preliminary computational studies have suggested that its binding affinity to certain kinase domains could be enhanced by further structural optimization.

The methoxycarbonyl group in the molecule also opens up possibilities for further derivatization, allowing chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter biological activity. For instance, replacing the methoxycarbonyl group with other functional groups might yield derivatives with improved metabolic stability or enhanced binding to target proteins.

Advances in synthetic methodologies have made it possible to produce (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid on a larger scale with high enantiomeric purity. This has enabled researchers to conduct more extensive biological evaluations, including cell-based assays and animal models. Such studies are crucial for understanding the compound's mechanism of action and potential therapeutic applications. For example, recent preclinical data suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating immune cell signaling pathways.

The compound's structural features also make it an attractive candidate for use in materials science applications. Pyrrolidine derivatives are known for their ability to form stable coordination complexes with metal ions, which can be exploited in catalysis and material design. In particular, the chiral environment provided by the stereocenters could be leveraged to develop asymmetric catalysts or chiral materials with tailored properties.

From a computational chemistry perspective, (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid offers a rich system for studying molecular interactions. Advanced simulation techniques can be used to predict how this compound interacts with biological targets at an atomic level. These insights can guide the design of next-generation molecules with improved binding affinities and reduced side effects. Additionally, machine learning models trained on large datasets of similar compounds could accelerate the discovery process by identifying promising candidates for further experimental validation.

The synthesis of complex molecules like (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid often requires multi-step reactions involving various protecting group strategies. The benzyl group serves as an excellent protecting group for carboxylic acids while allowing for selective deprotection under mild conditions. This feature is particularly useful in multi-component reactions where multiple functional groups need to be introduced in a controlled manner.

In conclusion, (2S,5S)-1-benzyl-5-(methoxycarbonyl)pyrrolidine-2-carboxylic acid (CAS no. 111138-50-2) is a versatile and promising compound with significant implications in chemical biology and drug discovery. Its unique stereochemistry and functionalizable side chains make it an ideal candidate for developing peptidomimetics, kinase inhibitors, and other bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.